Hexachloropalladate(2-)

• Molecular Formula: Cl6Pd-2
• Molecular Weight: 319.1 g/mol
• IUPAC Name: hexachloropalladium(2-)
• InChI: InChI=1S/6ClH.Pd/h6*1H;/q;;;;;;+4/p-6
• InChI Key: QVWOZVFUGLNYKZ-UHFFFAOYSA-H
• SMILES: Cl[Pd-2](Cl)(Cl)(Cl)(Cl)Cl

Description

Hexachloropalladate(2−) ([PdCl₆]²⁻) is a coordination complex anion where palladium(IV) is surrounded by six chloride ligands. This anion forms salts with various cations, such as potassium (K₂PdCl₆), ammonium ((NH₄)₂PdCl₆), and sodium (Na₂PdCl₆). These compounds are critical in industrial and research settings due to their catalytic properties, roles in material science, and applications in analytical chemistry.

Comparison with Similar Compounds

Structural and Functional Differences

• Cation Influence :

  • Potassium Salt : Preferred in large-scale industrial processes due to stability and commercial availability .
  • Ammonium Salt : Hygroscopic nature necessitates stringent moisture control during storage, limiting its use in humid environments .
  • Sodium Salt : Less documented but shares catalytic applications; solubility may vary with cation size .

Industrial and Research Relevance

• Potassium Hexachloropalladate: Dominates the global market, with major production hubs in Europe, Asia, and North America. Its price trends reflect palladium market fluctuations .
• Ammonium Hexachloropalladate : Niche applications in advanced materials (e.g., OLEDs) and pharmaceuticals due to higher palladium content .
• Sodium Hexachloropalladate : Less prevalent industrially but valued in specialized syntheses .

Research Findings and Market Trends

• Market Dynamics : Potassium hexachloropalladate accounts for >70% of global demand, driven by catalysis and electronics sectors .
• Emerging Applications: Ammonium derivatives are gaining traction in nanotechnology and photovoltaics .
• Safety Innovations: Recent studies emphasize closed-system handling to reduce occupational exposure .

Q & A

Q. What synergistic effects occur when hexachloropalladate(2−) is combined with co-catalysts?

• Methodology : Design combinatorial libraries (e.g., Pd + Cu or Fe salts) for tandem catalysis. High-throughput screening identifies optimal ratios. Operando spectroscopy (e.g., Raman) monitors cooperative mechanisms during reactions .